Cas no 941057-87-0 (1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-[2-(pyrrolidin-1-yl)ethyl]piperazine)

• Product Name: 1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-[2-(pyrrolidin-1-yl)ethyl]piperazine
• CAS No: 941057-87-0
• MF: C₂₄H₃₆N₄O₃S
• MW: 460.63264465332
• CID: 5861520
• PubChem ID: 22109869
• Update Time: 2025-05-19

1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-[2-(pyrrolidin-1-yl)ethyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]-4-[2-(pyrrolidin-1-yl)ethyl]piperazine
• 941057-87-0
• EN300-26590536
• 1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-[2-(pyrrolidin-1-yl)ethyl]piperazine

• Inchi： 1S/C24H36N4O3S/c29-24(27-19-17-26(18-20-27)16-15-25-11-4-5-12-25)23-8-13-28(14-9-23)32(30,31)21-10-22-6-2-1-3-7-22/h1-3,6-7,10,21,23H,4-5,8-9,11-20H2/b21-10+
• InChI Key： DTONBKPZKOMIBX-UFFVCSGVSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(N2CCN(CCN3CCCC3)CC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 460.25081220g/mol
• Monoisotopic Mass: 460.25081220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.6Ų

Additional information on 1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-[2-(pyrrolidin-1-yl)ethyl]piperazine

Introduction to Compound with CAS No. 941057-87-0 and Product Name: 1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-[2-(pyrrolidin-1-yl)ethyl]piperazine

Compound with the CAS number 941057-87-0 and the product name 1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-[2-(pyrrolidin-1-yl)ethyl]piperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups, including the piperidine and pyrrolidine moieties, contributes to its unique chemical properties and biological activity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The presence of the (2-Phenylethenesulfonyl) group in the molecular framework is particularly noteworthy, as it introduces a strong electron-withdrawing effect that can influence the compound's reactivity and interaction with biological targets. This feature makes it a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in designing molecules that can modulate neurological pathways by targeting receptors and enzymes involved in brain function. The piperazine core is a well-known pharmacophore in this context, frequently employed in the development of drugs for treating conditions such as depression, anxiety, and schizophrenia. The compound under discussion combines this pharmacophore with additional functional groups that may enhance its binding affinity and selectivity for specific biological targets.

One of the most exciting aspects of this compound is its potential to serve as a scaffold for drug discovery. By modifying specific parts of its structure, researchers can fine-tune its properties to achieve desired pharmacological effects. For instance, the (pyrrolidin-1-yl)ethyl side chain can be altered to improve solubility or metabolic stability, while the (2-Phenylethenesulfonyl) group can be modified to enhance binding interactions with biological targets. These modifications open up numerous possibilities for developing new drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in drug design. Computational methods, such as molecular dynamics simulations and docking studies, have been instrumental in predicting how this compound might interact with biological targets like enzymes and receptors. These computational approaches have shown that the compound's structure is well-suited for binding to specific sites on target proteins, which could lead to potent therapeutic effects.

The compound's potential applications extend beyond traditional pharmaceuticals. It may also find use in research settings as a tool for studying complex biological processes. By inhibiting or activating specific pathways, researchers can gain insights into disease mechanisms and develop new strategies for intervention. This underscores the importance of investing in basic research to uncover novel compounds with therapeutic potential.

In conclusion, compound with CAS No. 941057-87-0 and product name 1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-[2-(pyrrolidin-1-yl)ethyl]piperazine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure and potential applications make it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about its properties and interactions, it is likely that this compound will play an increasingly important role in drug development and medical research.